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Introduction

Astressin 2B is a potent and highly selective synthetic peptide antagonist of the Corticotropin-

Releasing Factor Receptor 2 (CRF2). With an IC50 of 1.3 nM for CRF2 and over 500 nM for

CRF1, it is a valuable tool for investigating the physiological and pathophysiological roles of the

CRF2 system in the central nervous system.[1][2][3][4] Intracerebroventricular (ICV)

administration allows for the direct delivery of Astressin 2B to the brain, bypassing the blood-

brain barrier and enabling the study of its central effects on stress, anxiety, feeding behavior,

and other neurological processes.[5][6]

These application notes provide a comprehensive overview of the use of Astressin 2B in a

research setting, including its pharmacological properties, quantitative data from various

studies, detailed experimental protocols for ICV administration, and a diagram of the

associated signaling pathway.
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Property Value Reference

Target Receptor
Corticotropin-Releasing Factor

Receptor 2 (CRF2)
[1][2][3][4][7]

IC50 for CRF2 1.3 nM [1][2][3][4][7]

IC50 for CRF1 > 500 nM [1][2][3][4][7]

Molecular Weight 4041.69 g/mol

Formula C183H307N49O53

Solubility Soluble to 1 mg/ml in water [8]

In Vivo ICV Administration Data of Astressin 2B
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Animal
Model

Dose Vehicle
Infusion
Volume

Key
Findings

Reference

Neonatal

Chicks
30 µg

Normal

Saline
Not Specified

Investigated

effects on

leptin-

induced

hypophagia.

[6]

Rats 1.25 nmol Not Specified Not Specified

Enhanced

conditioned

fear

response.

[5]

Rats
200 ng / 0.5

µl
aCSF 0.5 µl

Used to study

effects on

defensive

behaviors in

the ventral

hippocampus

.

[9]

Rats
400 ng / 0.5

µl
aCSF 0.5 µl

Used to study

effects on

defensive

behaviors in

the ventral

hippocampus

.

[9]

Experimental Protocols
Protocol 1: Preparation of Astressin 2B for
Intracerebroventricular Injection
This protocol outlines the preparation of Astressin 2B solution for ICV administration.
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Astressin 2B peptide

Sterile, pyrogen-free artificial cerebrospinal fluid (aCSF) or 0.9% saline

Vortex mixer

Sterile microcentrifuge tubes

Pipettes and sterile tips

Procedure:

Calculate the required amount of Astressin 2B: Based on the desired final concentration

and volume, calculate the mass of Astressin 2B needed. For example, to prepare 100 µL of

a 1 µg/µL solution, 100 µg of Astressin 2B is required.

Reconstitution: Allow the lyophilized Astressin 2B peptide to reach room temperature before

opening the vial. Reconstitute the peptide in a small volume of sterile aCSF or saline to

create a stock solution. Vortex gently to ensure complete dissolution.

Dilution to Final Concentration: Dilute the stock solution with sterile aCSF or saline to the

final desired concentration for injection. For example, if the desired dose is 200 ng in 0.5 µl,

the final concentration should be 400 ng/µl.

Storage: Store the prepared solution at -20°C for short-term storage or -80°C for long-term

storage. Avoid repeated freeze-thaw cycles. On the day of the experiment, thaw the solution

on ice.

Protocol 2: Stereotaxic Surgery for
Intracerebroventricular Cannula Implantation in Rodents
This protocol describes the surgical procedure for implanting a guide cannula into the lateral

ventricle of a rat or mouse for subsequent ICV injections.

Materials:

Rodent (rat or mouse)
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Anesthetic (e.g., isoflurane, ketamine/xylazine cocktail)

Stereotaxic apparatus

Surgical drill

Guide cannula and dummy cannula

Anchor screws

Dental cement

Surgical tools (scalpel, forceps, etc.)

Antiseptic solution and topical anesthetic

Analgesics for post-operative care

Procedure:

Anesthesia and Preparation: Anesthetize the animal using an appropriate anesthetic. Shave

the scalp and secure the animal's head in the stereotaxic frame, ensuring the head is level.

Apply eye lubricant to prevent corneal drying and disinfect the surgical area with an

antiseptic solution.

Incision and Skull Exposure: Make a midline incision on the scalp to expose the skull.

Retract the skin and periosteum to clearly visualize the bregma and lambda sutures.

Determination of Injection Site: Identify bregma. Based on a stereotaxic atlas, determine the

coordinates for the lateral ventricle.

Typical Rat Coordinates (from Bregma): Anteroposterior (AP): -0.8 to -1.0 mm;

Mediolateral (ML): ±1.5 mm.

Typical Mouse Coordinates (from Bregma): Anteroposterior (AP): -0.3 to -0.5 mm;

Mediolateral (ML): ±1.0 mm.
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Drilling and Cannula Implantation: Drill a small hole through the skull at the marked

coordinates, being careful not to damage the underlying dura mater. Drill additional small

holes for anchor screws. Insert the anchor screws into the skull. Slowly lower the guide

cannula to the desired dorsoventral (DV) depth.

Typical Rat DV Coordinate (from skull surface): -3.5 to -4.0 mm.

Typical Mouse DV Coordinate (from skull surface): -2.0 to -2.5 mm.

Fixation and Closure: Apply dental cement around the guide cannula and screws to secure it

to the skull. Once the cement has hardened, suture the scalp incision around the implant.

Post-operative Care: Administer analgesics as prescribed. House the animal individually in a

clean cage and monitor for signs of pain or distress. Allow the animal to recover for at least

one week before any ICV injections. Keep the dummy cannula in place to maintain cannula

patency.

Protocol 3: Intracerebroventricular Microinjection of
Astressin 2B
This protocol details the procedure for injecting the prepared Astressin 2B solution into the

implanted guide cannula.

Materials:

Cannulated rodent in its home cage

Prepared Astressin 2B solution

Internal injector cannula

Microinfusion pump

Tubing

Hamilton syringe

Procedure:
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Habituation: Handle the animal for several days prior to the injection to minimize stress.

Preparation: Load the Hamilton syringe with the Astressin 2B solution, ensuring there are

no air bubbles. Connect the syringe to the internal injector cannula via the tubing and prime

the system. The internal injector should be slightly longer than the guide cannula to protrude

into the ventricle.

Injection: Gently restrain the animal and remove the dummy cannula from the guide cannula.

Carefully insert the internal injector cannula into the guide cannula until it is fully seated.

Infusion: Infuse the Astressin 2B solution at a slow and controlled rate (e.g., 0.5-1.0 µL/min)

using the microinfusion pump to avoid increases in intracranial pressure.

Post-Injection: Leave the internal injector in place for an additional 1-2 minutes after the

infusion is complete to allow for diffusion and prevent backflow.

Cannula Replacement and Monitoring: Slowly withdraw the internal injector and replace the

dummy cannula. Return the animal to its home cage and begin behavioral or physiological

monitoring according to the experimental design.
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Caption: CRF2 Receptor Signaling Cascade.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15569425?utm_src=pdf-body
https://www.benchchem.com/product/b15569425?utm_src=pdf-body
https://www.benchchem.com/product/b15569425?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for ICV Administration of
Astressin 2B
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Caption: ICV Administration Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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